2-(dipropylamino)-3-{(Z)-[3-(4-fluorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C25H25FN4O2S2
• Molecular Weight: 496.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(dipropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-fluorophenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C25H25FN4O2S2/c1-3-12-28(13-4-2)22-19(23(31)29-14-6-5-7-21(29)27-22)15-20-24(32)30(25(33)34-20)16-17-8-10-18(26)11-9-17/h5-11,14-15H,3-4,12-13,16H2,1-2H3/b20-15-
• Standard InChI Key: QXQDHCVBCCNBDQ-HKWRFOASSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F

Introduction

The compound 2-(dipropylamino)-3-{(Z)-[3-(4-fluorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that integrates elements from thiazolidinones and pyridopyrimidinones. This compound is notable for its intricate structure and potential applications in medicinal chemistry, particularly in the development of therapeutic agents.

Synthesis

The synthesis of such complex molecules typically involves multiple steps, including condensation reactions, cyclization, and substitution reactions. Common reagents include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The reaction conditions, such as temperature, solvent choice, and pH, are crucial for optimizing yields and minimizing by-products.

Biological Activity and Potential Applications

• Mechanism of Action: Preliminary studies on related compounds suggest that these molecules may inhibit key signaling pathways, making them potential candidates for cancer therapy by targeting kinases involved in tumor growth and progression.

• Therapeutic Potential: The structural complexity and functional groups of this compound position it as a promising candidate for further research into its biological effects and therapeutic applications.

Research Findings and Data

Compound Feature	Description
Molecular Formula	Not explicitly provided, but similar to C28H31FN4O2S2
Molecular Weight	Approximately 510.7 g/mol for a related compound
Functional Groups	Thiazolidinone, Pyridopyrimidinone, Dipropylamino
Solubility	Moderate in organic solvents, limited in water
Synthesis	Multi-step process involving condensation and cyclization reactions
Biological Activity	Potential inhibitor of signaling pathways in cancer therapy